![molecular formula C18H21ClN2O2S B8478414 4-[(4-Chlorobenzene-1-sulfonyl)(1-methylpiperidin-4-yl)methyl]pyridine CAS No. 558462-67-2](/img/structure/B8478414.png)
4-[(4-Chlorobenzene-1-sulfonyl)(1-methylpiperidin-4-yl)methyl]pyridine
Cat. No. B8478414
M. Wt: 364.9 g/mol
InChI Key: KDCLWEMUCZAMBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07399775B2
Procedure details
A toluene (5 ml) solution of the 4-(4-chlorophenylsulfonylmethyl)pyridine (70 mg, 0.261 mmol) obtained in Example 119, 1-methylpiperidin-4-ol (62 μl, 0.538 mmol) and cyanomethylenetri-n-butylphosphorane (62 μl, 0.538 mol) was heated under reflux for 3 days under an argon atmosphere. After cooling to room temperature, the reaction mixture was added with 1-methylpiperidin-4-ol (62 μl, 0.538 mmol) and cyanomethylenetri-n-butylphosphorane (129 mg, 0.538 mol), followed by heating under reflux for 22 hours under an argon atmosphere. After cooling to room temperature, the reaction mixture was concentrated under reduced pressure. The residue was subjected to silica gel column chromatography, and the fraction obtained from the methanol:methylene chloride (=1:50) eluate was concentrated under reduced pressure. The residue thus obtained was purified by high performance liquid chromatography (using a mixed solvent of water/acetonitrile/formic acid) to give the title compound (31 mg, 33%) as a white solid. The resulting solid was washed with hexane-ether and then, collected by filtration, whereby the title compound was obtained as a white powder.
Name
Yield
33%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([S:8]([CH2:11][C:12]2[CH:17]=[CH:16][N:15]=[CH:14][CH:13]=2)(=[O:10])=[O:9])=[CH:4][CH:3]=1.[CH3:18][N:19]1[CH2:24][CH2:23][CH:22](O)[CH2:21][CH2:20]1.C(C=P(CCCC)(CCCC)CCCC)#N>C1(C)C=CC=CC=1>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([S:8]([CH:11]([CH:22]2[CH2:23][CH2:24][N:19]([CH3:18])[CH2:20][CH2:21]2)[C:12]2[CH:13]=[CH:14][N:15]=[CH:16][CH:17]=2)(=[O:9])=[O:10])=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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Quantity
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62 μL
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Type
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reactant
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Smiles
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CN1CCC(CC1)O
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Name
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Quantity
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129 mg
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Type
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reactant
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Smiles
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C(#N)C=P(CCCC)(CCCC)CCCC
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Step Two
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Name
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Quantity
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70 mg
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Type
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reactant
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Smiles
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ClC1=CC=C(C=C1)S(=O)(=O)CC1=CC=NC=C1
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Name
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Quantity
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62 μL
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Type
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reactant
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Smiles
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CN1CCC(CC1)O
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Name
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Quantity
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62 μL
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Type
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reactant
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Smiles
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C(#N)C=P(CCCC)(CCCC)CCCC
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 3 days under an argon atmosphere
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Duration
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3 d
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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by heating
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 22 hours under an argon atmosphere
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Duration
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22 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling to room temperature
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the reaction mixture was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the fraction obtained from the methanol
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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methylene chloride (=1:50) eluate was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue thus obtained
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CUSTOM
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Type
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CUSTOM
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Details
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was purified by high performance liquid chromatography (
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=CC=C(C=C1)S(=O)(=O)C(C1=CC=NC=C1)C1CCN(CC1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 31 mg | |
| YIELD: PERCENTYIELD | 33% | |
| YIELD: CALCULATEDPERCENTYIELD | 32.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
